Cas no 2680763-61-3 (benzyl N-[(4-iodo-3-methylphenyl)methyl]carbamate)

• Product Name: benzyl N-[(4-iodo-3-methylphenyl)methyl]carbamate
• CAS No: 2680763-61-3
• MF: C₁₆H₁₆INO₂
• MW: 381.208216667175
• CID: 6503251
• PubChem ID: 165913307
• Update Time: 2025-10-29

benzyl N-[(4-iodo-3-methylphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7245955
• 2680763-61-3
• benzyl N-[(4-iodo-3-methylphenyl)methyl]carbamate

• Inchi： 1S/C16H16INO2/c1-12-9-14(7-8-15(12)17)10-18-16(19)20-11-13-5-3-2-4-6-13/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key： DFNGYSOTOVREDZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 381.02258g/mol
• Monoisotopic Mass: 381.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[(4-iodo-3-methylphenyl)methyl]carbamate

Comprehensive Overview of Benzyl N-[(4-iodo-3-methylphenyl)methyl]carbamate (CAS No. 2680763-61-3)

Benzyl N-[(4-iodo-3-methylphenyl)methyl]carbamate, identified by its CAS number 2680763-61-3, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This carbamate derivative features a unique molecular structure combining a benzyl group with an iodo-substituted aromatic ring, making it valuable for targeted applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing kinase inhibitors and antimicrobial agents.

The compound's 4-iodo-3-methylphenyl moiety contributes to its distinctive reactivity profile, enabling selective cross-coupling reactions like Suzuki-Miyaura and Sonogashira couplings. Recent publications highlight its utility in creating biologically active molecules, with particular relevance to cancer research and central nervous system (CNS) drug development. The presence of both iodine and methyl substituents offers strategic advantages for further functionalization, addressing current demands for modular synthesis approaches in medicinal chemistry.

From a synthetic chemistry perspective, benzyl N-[(4-iodo-3-methylphenyl)methyl]carbamate demonstrates excellent stability under standard laboratory conditions. Its carbamate protection strategy proves particularly valuable when working with sensitive amine functionalities, a frequent challenge in peptide mimetics development. The compound's crystalline properties facilitate purification processes, addressing common pain points in high-throughput screening workflows.

Environmental and safety considerations for CAS 2680763-61-3 follow standard organic compound handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended during manipulation. The compound's low volatility reduces inhalation risks, aligning with modern laboratory safety priorities for green chemistry practices.

Analytical characterization of this material typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The distinctive proton environments created by the benzyl and methyl groups produce characteristic splitting patterns that aid in structural verification. These analytical features support quality control in contract research organizations (CROs) and pharmaceutical development pipelines.

Market trends indicate growing demand for iodinated aromatic compounds like benzyl N-[(4-iodo-3-methylphenyl)methyl]carbamate, driven by expanding applications in PET radiopharmaceuticals and molecular imaging probes. The compound's radioiodination potential positions it as valuable for theranostic applications, combining diagnostic and therapeutic functions - a hot topic in precision medicine initiatives.

Storage recommendations for CAS 2680763-61-3 suggest keeping the material in amber glass containers under inert atmosphere at temperatures between 2-8°C. These conditions maintain stability for extended periods, crucial for long-term research projects. The compound's moisture sensitivity is moderate, requiring standard desiccant precautions rather than specialized handling.

Recent patent literature reveals innovative applications of benzyl carbamate derivatives in drug delivery systems, particularly for blood-brain barrier penetration enhancement. The lipophilic nature of this specific derivative shows promise for improving bioavailability of challenging drug candidates, addressing a critical bottleneck in CNS drug development.

From a regulatory standpoint, benzyl N-[(4-iodo-3-methylphenyl)methyl]carbamate currently falls outside controlled substance classifications in major pharmaceutical markets. This status facilitates its use in international collaborations without extensive permitting requirements, though standard material safety data sheets (MSDS) should always accompany shipments.

The compound's cost-effectiveness compared to similar halogenated intermediates makes it attractive for scale-up operations. Process chemistry studies indicate favorable atom economy in its synthesis, aligning with sustainable chemistry principles. These economic and ecological factors contribute to its growing adoption in industrial R&D settings.

Emerging research explores the compound's potential in material science applications, particularly as a precursor for organic electronic materials. The conjugated system enabled by its aromatic rings shows interesting charge transport properties, relevant to developing next-generation OLED components and molecular sensors.

For researchers considering benzyl N-[(4-iodo-3-methylphenyl)methyl]carbamate in their work, comprehensive spectral libraries and reference standards are increasingly available from major chemical suppliers. This accessibility supports reproducibility in method development and quality assurance protocols across different laboratories.

The future outlook for CAS 2680763-61-3 appears promising, with anticipated growth in both pharmaceutical and specialty chemical applications. Its structural features address multiple current challenges in medicinal chemistry, from prodrug design to targeted therapeutics, ensuring continued scientific interest and commercial viability in coming years.